4-[[(4,4-Difluorocyclohexanecarbonyl)amino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(4,4-difluorocyclohexanecarbonyl)amino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C14H21F2NO4/c15-14(16)3-1-10(2-4-14)11(18)17-9-13(12(19)20)5-7-21-8-6-13/h10H,1-9H2,(H,17,18)(H,19,20)
• InChI Key: ZGQBKESWZRMIMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)NCC2(CCOCC2)C(=O)O)(F)F
• Molecular Formula: C14H21F2NO4
• Molecular Weight: 305.32 g/mol

Description

4-[[(4,4-Difluorocyclohexanecarbonyl)amino]methyl]oxane-4-carboxylic acid, commonly known as DFOC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DFOC is a derivative of oxane-4-carboxylic acid and has a unique chemical structure that makes it an ideal candidate for use in a range of experiments.

Mechanism of Action

The mechanism of action of DFOC is not fully understood, but it is believed to involve the chelation of metal ions such as copper and zinc. DFOC has a high affinity for these ions, and can effectively sequester them from biological systems. This property makes DFOC a useful tool for studying the role of metal ions in various biological processes.
Biochemical and Physiological Effects:
DFOC has been shown to have a range of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes. Additionally, DFOC has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFOC in lab experiments is its high selectivity for metal ions such as copper and zinc. This property makes it a useful tool for studying the role of these ions in various biological processes. However, DFOC has some limitations, including its potential toxicity at high concentrations. Researchers must use caution when working with DFOC to ensure the safety of both themselves and their experimental subjects.

Future Directions

There are numerous future directions for research on DFOC, including its potential use in the development of new drugs for the treatment of various diseases. Additionally, researchers may explore the use of DFOC as a diagnostic tool for the detection of metal ion imbalances in biological systems. Further research is needed to fully understand the mechanism of action of DFOC and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of DFOC involves several steps, including the reaction of oxane-4-carboxylic acid with 4,4-difluorocyclohexanecarbonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with methylamine to form DFOC. The synthesis of DFOC is a complex process that requires careful attention to detail, and researchers must use high-quality reagents to ensure the purity of the final product.

Scientific Research Applications

DFOC has numerous applications in scientific research, including its use as a fluorescent probe for the detection of metal ions. DFOC has a high affinity for metal ions such as copper and zinc, and can be used to detect these ions in biological samples. Additionally, DFOC has been used in the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease.